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Introduction

Diisononyl phthalate (DINP) is a high-molecular-weight phthalate ester that is predominantly
used as a plasticizer in a wide variety of applications, most notably in polyvinyl chloride (PVC)
products.[1] Unlike a single chemical entity, commercial DINP is a complex mixture of
branched-chain C9 alkyl esters of 1,2-benzenedicarboxylic acid.[2][3] This inherent isomeric
complexity, along with its formulation in various mixtures, significantly influences its
physicochemical properties, which are critical for its performance, processing, and potential
biological interactions. This technical guide provides an in-depth overview of the core
physicochemical properties of DINP, with a focus on its characteristics as a mixture.

Core Physicochemical Properties of Diisononyl
Phthalate

The physicochemical properties of commercial DINP are well-documented and are crucial for
its application as a plasticizer. These properties are summarized in the tables below. It is
important to note that due to the isomeric nature of DINP, the presented values are typically
ranges or averages.

General and Physical Properties
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Property

Value

Test Method/Reference

Physical State

Oily, colorless liquid with a
slight ester odor.[2][4]

Visual/Olfactory

Molecular Formula C26H4204 [3]
Molecular Weight 418.61 g/mol [5]
Melting Point -48 °C to -43 °C [41[6]
Boiling Point 252 °C at 5 mmHg [7]
Flash Point 213 °C to 236 °C (closed cup) [31[8]

Autoignition Temperature

380 °C

[4]

: | Vi :

Property

Value

Test Method/Reference

Density

0.972 - 0.977 g/lcm? at
20°C/20°C

JIS K-6751[5]

Dynamic Viscosity

50 - 180 mPa:-s at 20°C

ASTM D445[5]

Jotical and Off :

Property

Value

Test Method/Reference

Refractive Index

1.485 - 1.488 at 20°C/D

[419]

Vapor Pressure

5.4 x 1077 mmHg at 25°C

[4]

Water Solubility

Insoluble (<0.01 g/100 mL at
20°C)

[6]

Solubility in Organic Solvents

Soluble in ethyl alcohol,

acetone, toluene.[5]

Octanol-Water Partition

Coefficient (log Kow)

8.8

[4]
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Physicochemical Properties of DINP in Mixtures

While data on the specific physicochemical properties of DINP in various mixtures are limited in
publicly available literature, some general principles and specific examples can be discussed.

Miscibility with other Plasticizers: DINP is miscible and compatible with all of the monomeric
plasticizers commonly used in PVC.[5] This allows for the formulation of plasticizer blends to
achieve specific performance characteristics. For instance, it can be mixed with dioctyl
phthalate (DOP) or other adipates.

Influence on PVC Mixtures: In a study on medical-grade PVC, a mixture of DINP, dioctyl
adipate (DOA), and epoxidized soybean oil (ESO) was found to influence the hardness and
specific gravity of the final product. The efficiency of the plasticizer mixture in reducing the
hardness of PVC was observed.

Due to the lack of extensive quantitative data on DINP mixtures, it is recommended that
researchers and formulators conduct their own characterization of specific blends to determine
the precise physicochemical properties for their intended application.

Experimental Protocols

The determination of the physicochemical properties of DINP and its mixtures relies on
standardized experimental protocols. Below are detailed methodologies for some of the key

experiments.

Determination of Dynamic Viscosity (Based on ASTM
D445)

Objective: To measure the kinematic viscosity of a liquid plasticizer, from which the dynamic
viscosity can be calculated.

Apparatus:
» Calibrated glass capillary viscometer (e.g., Ubbelohde type).

» Constant temperature bath, capable of maintaining the desired temperature within £0.02°C.
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Thermometer with an accuracy of £0.01°C.

Stopwatch accurate to 0.1 seconds.

Procedure:

Sample Preparation: The DINP sample is brought to the test temperature. For transparent
liquids, ensure the sample is homogenous and free of air bubbles.[8]

Viscometer Charging: The viscometer is charged with the sample in a manner that avoids
the introduction of air bubbles or particulate matter.

Temperature Equilibration: The charged viscometer is placed in the constant temperature
bath and allowed to equilibrate for at least 30 minutes.[8]

Flow Measurement: The sample is drawn up into the timing bulb of the viscometer. The time
taken for the meniscus of the liquid to pass between two calibrated marks is measured with
the stopwatch.

Calculation: The kinematic viscosity (v) is calculated by multiplying the measured flow time
(t) by the viscometer calibration constant (C): v=C x t.

Dynamic Viscosity Calculation: The dynamic viscosity (n) is calculated by multiplying the
kinematic viscosity by the density (p) of the liquid at the same temperature: n =v x p.

Determination of Specific Gravity (Based on ASTM
D1045)

Objective: To determine the specific gravity of a liquid plasticizer.

Apparatus:

Pycnometer (a specific gravity bottle).
Analytical balance, accurate to 0.1 mg.

Constant temperature bath.
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e Thermometer.
Procedure:

o Pycnometer Calibration: The clean, dry pycnometer is weighed. It is then filled with distilled
water and placed in the constant temperature bath until it reaches the desired temperature.
The weight of the pycnometer filled with water is recorded.

o Sample Measurement: The pycnometer is emptied, dried, and filled with the DINP sample. It
is then brought to the same temperature in the constant temperature bath. The weight of the
pycnometer filled with the sample is recorded.

o Calculation: The specific gravity is calculated as the ratio of the weight of the sample to the
weight of an equal volume of water.

Determination of Refractive Index (Based on ASTM
D1045)

Objective: To measure the refractive index of a liquid plasticizer.
Apparatus:

e Abbe refractometer with a temperature-controlled prism.

e Light source (sodium D line).

o Constant temperature water circulator.

Procedure:

 Instrument Calibration: The refractometer is calibrated using a standard of known refractive
index.

o Sample Application: A few drops of the DINP sample are placed on the prism of the
refractometer.

o Temperature Control: The prism is brought to the desired temperature (e.g., 20°C) using the
water circulator.
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o Measurement: The refractive index is read directly from the instrument's scale once the

reading has stabilized.

Signaling Pathways and Experimental Workflows

While "signaling pathways" in the traditional biological sense are more relevant to the
toxicology of DINP, we can visualize the metabolic pathway of DINP as a key biological
transformation process. Additionally, a logical workflow for the physicochemical characterization

of a plasticizer mixture can be diagrammed.

DINP Metabolic Pathway
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Caption: Metabolic pathway of Diisononyl Phthalate (DINP) in the body.

Experimental Workflow for Physicochemical
Characterization
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Caption: General workflow for the physicochemical characterization of a plasticizer mixture.

Conclusion

The physicochemical properties of diisononyl phthalate are fundamental to its function as a
plasticizer. As a complex mixture of isomers, its properties are best understood as a range of
values determined by standardized methods. While data on the specific properties of DINP in
mixtures with other components are not extensively available, its miscibility with other common
plasticizers allows for versatile formulations. The detailed experimental protocols and workflows
provided in this guide offer a framework for the accurate characterization of DINP and its
mixtures, which is essential for researchers, scientists, and drug development professionals
working with these materials. Further research into the properties of specific DINP-containing
mixtures would be beneficial for a more comprehensive understanding of their behavior in

various applications.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b122871?utm_src=pdf-body-img
https://www.benchchem.com/product/b122871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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